5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(furan-2-yl)-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C10H6N2O2S/c1-3-7(13-5-1)10-11-9(12-14-10)8-4-2-6-15-8/h1-6H
• InChI Key: HLBGHEATWWPAAP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC(=NO2)C3=CC=CS3
• Molecular Formula: C10H6N2O2S
• Molecular Weight: 218.23 g/mol

Description

5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This heterocyclic compound has been synthesized using various methods and has shown promising results in various fields of study.

Mechanism of Action

The mechanism of action of 5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood, but it is believed to act by disrupting the mitochondrial membrane potential and inducing the release of cytochrome c, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant damage to normal cells. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole. One area of interest is its potential use as a fluorescent probe for detecting metal ions in biological samples. Another area of interest is its potential use as an anti-cancer agent, either alone or in combination with other drugs. Further research is needed to fully understand its mechanism of action and to optimize its use in various applications.
In conclusion, this compound is a valuable compound in scientific research due to its unique properties and potential applications. Its synthesis methods have been optimized, and it has been studied extensively for its potential use as a fluorescent probe and anti-cancer agent. Further research is needed to fully understand its mechanism of action and to optimize its use in various applications.

Synthesis Methods

The synthesis of 5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole has been achieved by several methods, including the reaction of 2-thienylhydrazine with furfural followed by cyclization. Another method involves the reaction of thiophene-2-carboxylic acid hydrazide with furfural in the presence of a catalyst. These methods have been optimized to improve yield and purity.

Scientific Research Applications

The unique properties of 5-(2-furyl)-3-(2-thienyl)-1,2,4-oxadiazole have made it a valuable compound in scientific research. It has been studied extensively for its potential use as a fluorescent probe for detecting metal ions. It has also been studied as a potential anti-cancer agent due to its ability to induce apoptosis in cancer cells.